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Compound of Interest

Compound Name: ethyl citronellate

Cat. No.: B1614930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl citronellate is a versatile fragrance ingredient valued for its fresh, fruity, and rosy-citrus

aroma. Chemically, it is the ethyl ester of citronellic acid, also known as ethyl 3,7-dimethyl-6-

octenoate. Its unique olfactory profile makes it a valuable component in a wide array of

fragrance compositions, from fine perfumery to personal care and household products. These

application notes provide a comprehensive overview of its use, performance characteristics,

and detailed protocols for its evaluation in fragrance formulations.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of ethyl citronellate is essential

for its effective use in fragrance formulation. These properties influence its volatility, stability,

and interaction with other fragrance components and the product base.
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Property Value Reference

Chemical Name Ethyl 3,7-dimethyl-6-octenoate [1]

CAS Number 26728-44-9 [1]

Molecular Formula C12H22O2 [1]

Molecular Weight 198.30 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Profile
Fruity, dry, dusty, citrus, sweet,

licorice, rose, spicy, fennel
[1]

Specific Gravity
0.88600 to 0.89400 @ 25.00

°C
[1]

Refractive Index
1.43600 to 1.44300 @ 20.00

°C
[1]

Flash Point
219.00 °F (103.89 °C) (Closed

Cup)
[1]

Solubility
Soluble in alcohol; insoluble in

water

Olfactory Performance and Application
Ethyl citronellate is utilized to impart a fresh and fruity character to fragrance compositions. Its

performance is evaluated based on its tenacity, substantivity, and the optimal concentration

required to achieve the desired olfactory effect in various product matrices. While specific

quantitative data for ethyl citronellate is not widely published, the following table provides

typical performance indicators for fragrance ingredients of its type and recommended usage

levels for related compounds.
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Performance Metric Typical Value/Range Application

Tenacity on Blotter Medium (estimation) Fine Fragrance, Air Care

Substantivity on Fabric Moderate (estimation) Laundry Care

Recommended Usage Level
Up to 3.0% (for Methyl

Citronellate)
Fragrance Concentrate[2]

Recommended Usage Level
Up to 15.0% (for Citronellyl

Ethyl Ether)
Fragrance Concentrate

Recommended Applications and Concentration
Ranges
The versatility of ethyl citronellate allows for its use across a broad spectrum of product

categories. The optimal concentration will vary depending on the product base, the desired

fragrance intensity, and the presence of other fragrance materials.
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Product Category
Recommended
Concentration Range (%)

Notes

Fine Fragrance (Eau de

Parfum, Eau de Toilette)
0.1 - 2.0

Adds a bright, fruity-rosy top to

middle note.

Soaps and Body Washes 0.2 - 1.5

Provides a fresh and clean

scent; good stability in alkaline

conditions is a consideration.

Lotions and Creams 0.1 - 0.8 Imparts a subtle, fresh aroma.

Shampoos and Conditioners 0.2 - 1.0
Contributes to a pleasant in-

use and residual hair scent.

Household Cleaners 0.1 - 0.5

Masks base odors and

provides a signal of

cleanliness.

Air Fresheners 0.5 - 3.0

Acts as a key component in

fruity and floral air care

concepts.

Experimental Protocols
The following protocols are standardized methods for evaluating the performance of fragrance

ingredients like ethyl citronellate.

Sensory Analysis: Odor Evaluation and Tenacity
Objective: To determine the olfactory profile and longevity of ethyl citronellate on a standard

smelling blotter.

Materials:

Ethyl citronellate

Standard fragrance smelling blotters (1 cm x 15 cm)

Pipettes or micropipettes
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Blotter holders

Odor-free evaluation room with controlled temperature and humidity

Protocol:

Dip a clean, dry smelling blotter into the neat ethyl citronellate to a depth of 1 cm.

Remove the blotter and allow any excess to drip off.

Immediately evaluate the initial odor and record the description, noting all facets (e.g., fruity,

rosy, citrus).

Place the blotter in a holder in the evaluation room.

Evaluate the odor of the blotter at regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hrs, 4 hrs, 8

hrs, 24 hrs, and then daily).

At each evaluation point, record the odor description and intensity.

The tenacity is the total time until the characteristic odor is no longer perceptible.

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis
Objective: To identify and quantify the volatile components of a fragrance formulation

containing ethyl citronellate from the headspace of a product.

Materials:

Product sample containing ethyl citronellate (e.g., lotion, soap)

Headspace vials (e.g., 20 mL) with crimp caps and septa

Headspace autosampler

Gas chromatograph coupled to a mass spectrometer (GC-MS)
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Appropriate GC column (e.g., DB-WAX or equivalent)

Protocol:

Accurately weigh a known amount of the product sample into a headspace vial.

Seal the vial with a crimp cap.

Place the vial in the headspace autosampler and incubate at a set temperature and time to

allow the volatile compounds to equilibrate into the headspace. Typical conditions are 60-

80°C for 10-30 minutes.

Inject a known volume of the headspace into the GC-MS system.

Run the GC-MS with a suitable temperature program to separate the volatile components.

An example program: initial temperature of 40°C for 2 minutes, ramp at 5°C/minute to 230°C,

and hold for 5 minutes.

The mass spectrometer is operated in scan mode to identify the compounds based on their

mass spectra and retention times by comparison to a spectral library.

For quantification, the MS can be operated in selected ion monitoring (SIM) mode, and

calibration curves of ethyl citronellate standards are used.

Stability Testing
Objective: To evaluate the chemical stability of ethyl citronellate in a finished product under

accelerated aging conditions.

Materials:

Finished product containing a known concentration of ethyl citronellate

Control product without fragrance

Glass containers with airtight seals

Ovens or stability chambers capable of maintaining constant temperatures (e.g., 40°C, 50°C)
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UV light chamber

Protocol:

Package the product samples in the glass containers.

Store the samples under various conditions:

Room temperature (20-25°C) as a control.

Elevated temperature (e.g., 40°C or 50°C) to accelerate aging.

In a UV light chamber to assess photostability.

At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months), remove a sample from

each condition.

Evaluate the samples for any changes in:

Odor: Compare the scent of the aged sample to the room temperature control.

Appearance: Note any changes in color or clarity.

Chemical Composition: Use GC-MS to quantify the concentration of ethyl citronellate
and identify any degradation products.

The stability is determined by the extent of change in these parameters over time.

Signaling Pathways and Logical Relationships
Olfactory Signal Transduction Pathway
The perception of odorants like ethyl citronellate begins with the interaction of the molecule

with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. These receptors are G-protein coupled receptors (GPCRs). The binding of an

odorant molecule triggers a conformational change in the receptor, initiating an intracellular

signaling cascade.
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Caption: Olfactory signal transduction cascade initiated by an odorant.

Experimental Workflow for Fragrance Evaluation
A logical workflow is crucial for the comprehensive evaluation of a fragrance ingredient like

ethyl citronellate. This process typically involves a combination of sensory and analytical

techniques to assess its performance both as a raw material and within a finished product.
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Caption: Workflow for the evaluation of a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Ethyl Citronellate in
Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614930#application-of-ethyl-citronellate-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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